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Compound of Interest

Compound Name: Psilocin O-Glucuronide

Cat. No.: B13414854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Psilocin O-Glucuronide. The following procedural guidance is designed to ensure

a safe laboratory environment and compliance with standard safety practices.

I. Compound Identification and Hazard Assessment
While a specific Safety Data Sheet (SDS) for Psilocin O-Glucuronide is not readily available,

data from its parent compound, psilocin, and related psychoactive substances indicate that it

should be handled with care. Psilocin O-Glucuronide is the primary metabolite of psilocin, the

active psychoactive component of psilocybin mushrooms.[1][2][3] Although the glucuronidation

process is a detoxification pathway that renders psilocin inert and facilitates its excretion, the

potential for in-vitro or in-vivo hydrolysis back to the active psilocin warrants cautious handling.

[1][4]
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Property Value

Analyte Name Psilocin O-Glucuronide

CAS Number 514212-83-0

Molecular Formula C18H24N2O7

Molecular Weight 380.4 g/mol

Accurate Mass 380.1584

Source: LGC Standards, Shimadzu Chemistry & Diagnostics[5][6]

Stability: Psilocin O-Glucuronide has demonstrated greater stability in biological samples

(serum and urine) compared to its parent compound, psilocin, particularly during long-term

frozen storage and short-term storage at room temperature.[7][8]

Toxicological Information: No specific toxicological data for Psilocin O-Glucuronide has been

established. However, given its relationship to psilocin, a psychoactive substance, it must be

handled as a potentially hazardous compound. The Occupational Exposure Limit (OEL) for the

parent prodrug, psilocybin, has been derived at 0.05 μg/m³, indicating high potency.[9]

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory

exposure. The following table summarizes the required PPE for handling Psilocin O-
Glucuronide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.lgcstandards.com/CX/en/p/TRC-P790710
https://www.schd-shimadzu.com/en/metabolites/6515-199846-Psilocin-O-Glucuronide.html
https://www.benchchem.com/product/b13414854?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24513688/
https://www.researchgate.net/publication/260152003_Synthesis_hydrolysis_and_stability_of_psilocin_glucuronide
https://www.benchchem.com/product/b13414854?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37646119/
https://www.benchchem.com/product/b13414854?utm_src=pdf-body
https://www.benchchem.com/product/b13414854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13414854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and Best
Practices

Hands Double Gloving

Wear two pairs of powder-free

nitrile gloves. Change the

outer glove immediately upon

contamination and both pairs

every 30-60 minutes.

Body Disposable Gown

A disposable, low-permeability

gown with long sleeves and

elastic cuffs is required.

Eyes Safety Goggles or Face Shield

Use chemical splash goggles

or a full-face shield to protect

against splashes and aerosols.

Respiratory N95 Respirator or Higher

For handling powders or when

generating aerosols, a NIOSH-

approved N95 respirator is the

minimum requirement. For

large spills, a chemical

cartridge respirator may be

necessary.

III. Operational Plan: Safe Handling Procedures
Adherence to the following step-by-step procedures is critical for minimizing exposure and

ensuring a safe working environment.

A. Engineering Controls:

Ventilation: All handling of Psilocin O-Glucuronide, especially in powder form, must be

conducted within a certified chemical fume hood or a biological safety cabinet.

Designated Area: Designate a specific area for the handling of this compound. This area

should be clearly marked with warning signs.

B. Procedural Steps:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

designated workspace by covering surfaces with absorbent, disposable bench paper.

Weighing: If working with a solid form, conduct all weighing activities within the fume hood.

Use a dedicated set of spatulas and weighing boats.

Solution Preparation: When preparing solutions, add the solvent to the powdered compound

slowly to avoid aerosolization.

Handling: Always handle solutions with care to prevent splashes and spills.

Post-Handling: After handling, decontaminate all surfaces with an appropriate cleaning

agent. Remove PPE in the correct order to avoid cross-contamination (outer gloves, gown,

face shield/goggles, inner gloves, respirator).

Hand Washing: Wash hands thoroughly with soap and water immediately after removing

PPE.

dot graph "Operational_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node

[shape=box, style="filled", fontname="Arial", fontsize=12, margin=0.2, fontcolor="#202124"];

edge [fontname="Arial", fontsize=10, color="#5F6368"];

subgraph "cluster_Prep" { label="Preparation"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF"];

Prep [label="Don PPE"]; Workspace [label="Prepare Workspace"]; Prep -> Workspace; }

subgraph "cluster_Handling" { label="Handling (in Fume Hood)"; bgcolor="#F1F3F4"; node

[fillcolor="#FFFFFF"]; Weigh [label="Weigh Compound"]; Solution [label="Prepare Solution"];

Weigh -> Solution; }

subgraph "cluster_Post" { label="Post-Handling"; bgcolor="#F1F3F4"; node

[fillcolor="#FFFFFF"]; Decon [label="Decontaminate Surfaces"]; RemovePPE [label="Remove

PPE"]; Wash [label="Wash Hands"]; Decon -> RemovePPE -> Wash; }

Workspace -> Weigh [lhead="cluster_Handling"]; Solution -> Decon [lhead="cluster_Post"]; }

.dot

Operational Workflow for Handling Psilocin O-Glucuronide.
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IV. Disposal Plan
Proper disposal of Psilocin O-Glucuronide and associated waste is crucial to prevent

environmental contamination and unauthorized access.

A. Waste Segregation:

Solid Waste: All contaminated solid waste, including gloves, gowns, bench paper, and

weighing boats, must be placed in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and labeled hazardous waste container. Do not dispose of down the drain.

Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a

designated sharps container.

B. Deactivation and Disposal:

Render Unusable: For larger quantities, it is recommended to render the compound

unusable. This can be achieved by mixing it with an inert material such as cat litter or dirt.[10]

Incineration: The primary recommended method for the final disposal of psychoactive

substances is high-temperature incineration by a licensed hazardous waste disposal

company.[11]

Record Keeping: Maintain a detailed log of all disposed waste, including the date, quantity,

and method of disposal.

dot digraph "Disposal_Plan" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node

[shape=box, style="filled", fontname="Arial", fontsize=12, margin=0.2, fontcolor="#202124"];

edge [fontname="Arial", fontsize=10, color="#5F6368"];

subgraph "cluster_WasteCollection" { label="Waste Collection & Segregation";

bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF"]; Solid [label="Contaminated Solid Waste"];

Liquid [label="Contaminated Liquid Waste"]; Sharps [label="Contaminated Sharps"]; }
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subgraph "cluster_Deactivation" { label="Deactivation & Final Disposal"; bgcolor="#F1F3F4";

node [fillcolor="#FFFFFF"]; Render [label="Render Unusable (Mix with inert material)"];

Incinerate [label="High-Temperature Incineration"]; }

Solid -> Render; Liquid -> Render; Sharps -> Incinerate; Render -> Incinerate; } .dot

Disposal Plan for Psilocin O-Glucuronide Waste.

V. Experimental Protocol: Enzymatic Hydrolysis of
Psilocin O-Glucuronide
This protocol details a common procedure for the enzymatic hydrolysis of Psilocin O-
Glucuronide to psilocin for analytical purposes.[8][12]

A. Materials:

Psilocin O-Glucuronide sample (e.g., in urine or buffer)

β-glucuronidase from Escherichia coli (approx. 5000 units/mL of sample)[12]

Phosphate buffer (pH 6.0)

Incubator or water bath at 37°C

Vortex mixer

Microcentrifuge

Autosampler vials for analysis (e.g., LC-MS)

B. Procedure:

Sample Preparation: To a 1 mL aliquot of the sample containing Psilocin O-Glucuronide,

add the appropriate volume of phosphate buffer to adjust the pH to 6.0.

Enzyme Addition: Add the specified amount of β-glucuronidase to the sample.

Incubation: Vortex the mixture gently and incubate at 37°C for 2 hours.[12]
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Reaction Termination: After incubation, terminate the reaction by adding a suitable quenching

agent (e.g., a small volume of a strong acid like perchloric acid, or by protein precipitation

with a solvent like acetonitrile).

Centrifugation: Centrifuge the sample to pellet any precipitate.

Analysis: Transfer the supernatant to an autosampler vial for analysis of the liberated

psilocin.

dot digraph "Hydrolysis_Protocol" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node

[shape=box, style="filled", fontname="Arial", fontsize=12, margin=0.2, fontcolor="#202124"];

edge [fontname="Arial", fontsize=10, color="#5F6368"];

node [fillcolor="#FFFFFF"]; start [label="Start: Sample with Psilocin O-Glucuronide",

shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; prep [label="1. Adjust pH to 6.0 with

Buffer"]; enzyme [label="2. Add β-glucuronidase"]; incubate [label="3. Incubate at 37°C for 2

hours"]; terminate [label="4. Terminate Reaction"]; centrifuge [label="5. Centrifuge"]; analyze

[label="6. Analyze Supernatant for Psilocin"]; end [label="End: Quantify Psilocin",

shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> prep -> enzyme -> incubate -> terminate -> centrifuge -> analyze -> end; } .dot

Experimental Workflow for Enzymatic Hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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